N-(3-isopropoxyphenyl)-2-(4-methoxyphenyl)acetamide

• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-N-(3-propan-2-yloxyphenyl)acetamide
• InChI: InChI=1S/C18H21NO3/c1-13(2)22-17-6-4-5-15(12-17)19-18(20)11-14-7-9-16(21-3)10-8-14/h4-10,12-13H,11H2,1-3H3,(H,19,20)
• InChI Key: NINIGYWFRUWKSY-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)NC(=O)CC2=CC=C(C=C2)OC

Description

N-(3-isopropoxyphenyl)-2-(4-methoxyphenyl)acetamide, also known as GW 501516, is a synthetic drug that is classified as a PPARδ receptor agonist. It was originally developed in the 1990s as a potential treatment for metabolic and cardiovascular diseases, but it is now primarily used in scientific research.

Mechanism of Action

N-(3-isopropoxyphenyl)-2-(4-methoxyphenyl)acetamide 501516 works by activating the PPARδ receptor, which is involved in the regulation of various metabolic processes. When activated, the receptor stimulates the expression of genes involved in fat burning and energy metabolism, leading to increased fat oxidation and improved glucose uptake.
Biochemical and Physiological Effects:
In addition to its metabolic effects, N-(3-isopropoxyphenyl)-2-(4-methoxyphenyl)acetamide 501516 has also been shown to have a number of other biochemical and physiological effects. These include increased endurance and exercise capacity, improved lipid profile, and reduced inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-isopropoxyphenyl)-2-(4-methoxyphenyl)acetamide 501516 in lab experiments is that it is highly selective for the PPARδ receptor, which reduces the risk of off-target effects. However, it is important to note that N-(3-isopropoxyphenyl)-2-(4-methoxyphenyl)acetamide 501516 is not approved for human use and has not been extensively studied for long-term safety.

Future Directions

There are several potential future directions for research on N-(3-isopropoxyphenyl)-2-(4-methoxyphenyl)acetamide 501516. One area of interest is in the development of more selective PPARδ agonists that could have fewer off-target effects. Another potential direction is in the investigation of N-(3-isopropoxyphenyl)-2-(4-methoxyphenyl)acetamide 501516's effects on other metabolic pathways, such as the regulation of insulin sensitivity and inflammation. Finally, there is also interest in exploring the potential therapeutic applications of N-(3-isopropoxyphenyl)-2-(4-methoxyphenyl)acetamide 501516 in other disease areas, such as cancer and neurodegenerative diseases.
In conclusion, N-(3-isopropoxyphenyl)-2-(4-methoxyphenyl)acetamide 501516 is a synthetic drug that has shown promise in scientific research for its potential therapeutic applications in metabolic disorders. While there are limitations to its use in lab experiments, it remains an important tool for investigating the mechanisms underlying metabolic regulation. As research continues, there is potential for the development of new and more selective PPARδ agonists that could have even greater therapeutic potential.

Synthesis Methods

N-(3-isopropoxyphenyl)-2-(4-methoxyphenyl)acetamide 501516 is synthesized through a multi-step process that involves the reaction of various chemicals, including 2-bromo-4-methylthiophene and 3-isopropoxybenzylamine. The final product is a white crystalline powder that is soluble in organic solvents and has a melting point of approximately 134-136°C.

Scientific Research Applications

N-(3-isopropoxyphenyl)-2-(4-methoxyphenyl)acetamide 501516 has been extensively studied in scientific research for its potential therapeutic applications. One of the most promising areas of research is in the treatment of metabolic disorders, such as obesity and type 2 diabetes. N-(3-isopropoxyphenyl)-2-(4-methoxyphenyl)acetamide 501516 has been shown to increase fat burning and improve glucose metabolism, which could make it a useful treatment option for these conditions.